3-(4-Methoxyphenyl)-4-methylisothiazol-5-amine

• CAS RN: 1050392-29-4
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-4-methyl-1,2-thiazol-5-amine
• InChI: InChI=1S/C11H12N2OS/c1-7-10(13-15-11(7)12)8-3-5-9(14-2)6-4-8/h3-6H,12H2,1-2H3
• InChI Key: VAIJKTHAHKDKKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=C1C2=CC=C(C=C2)OC)N

Description

The compound “3-(4-Methoxyphenyl)-4-methylisothiazol-5-amine” likely contains a methoxyphenyl group, a methylisothiazol group, and an amine group. The presence of these functional groups could give this compound unique chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the isothiazol ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by the functional groups present in its structure. The amine group could participate in acid-base reactions, the methoxyphenyl group could undergo electrophilic aromatic substitution reactions, and the isothiazol ring could be involved in various ring-opening or ring-closing reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. These could include its solubility, stability, reactivity, melting point, boiling point, and spectral properties.

Safety And Hazards

Like all chemicals, this compound should be handled with care. It’s important to use appropriate personal protective equipment, avoid inhalation or contact with skin or eyes, and follow all safety guidelines when handling this compound.

Future Directions

The future research directions for this compound could involve further studies on its synthesis, properties, and potential applications. This could include exploring its potential uses in medicine, materials science, or other fields.

Synthesis routes and methods

Procedure details

Add hydrogen peroxide (30% by weight, 2.39 g, 70.3 mmol) to a solution of 3-amino-3-(4-methoxyphenyl)-2-methyl-thioacrylamide (7.800 g, 35.135 mmol) in methanol (703 mL). Stir 3 h. Quench the reaction with Na2S2O3 (20% in water) and evaporate to 10 mL. Dilute with EtOAc (500 mL) and wash the organic phase with brine (3×100 mL), evaporate and crystallize from EtOAc/hexane to afford 3-(4-methoxy-phenyl)-4-methylisothiazol-5-ylamine. Yield: 88.2%. ES-MS: m/e 221.0 (m+1).